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Compound of Interest

Compound Name:
Ethyl 2-hydroxy-5-

methoxybenzoate

CAS No.: 22775-40-2

Cat. No.: B1212179

Get Quote

This guide provides a comprehensive technical overview of Ethyl 2-hydroxy-5-
methoxybenzoate, a valuable aromatic ester for professionals in chemical synthesis,

research, and drug development. This document will delve into its chemical identity,

physicochemical properties, synthesis, analytical characterization, and potential applications,

with a focus on providing practical insights and methodologies.

Chemical Identity and Nomenclature
Ethyl 2-hydroxy-5-methoxybenzoate is a benzoate ester characterized by a hydroxyl and a

methoxy group at the 2 and 5 positions of the benzene ring, respectively.

IUPAC Name: ethyl 2-hydroxy-5-methoxybenzoate[1]

Synonyms: Ethyl 5-methoxysalicylate, Benzoic acid, 2-hydroxy-5-methoxy-, ethyl ester,

Ethyl-5-methoxysalicylate[1]

CAS Number: 22775-40-2[1]
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Molecular Formula: C₁₀H₁₂O₄[1]

Molecular Weight: 196.20 g/mol [1]

Physicochemical Properties
The physicochemical properties of Ethyl 2-hydroxy-5-methoxybenzoate are crucial for its

handling, application, and analysis. The following table summarizes its key properties.

Property Value Source/Comment

Molecular Weight 196.20 g/mol [1]

Appearance Colorless oil
Inferred from similar

compounds

Boiling Point ~251 °C

Estimated based on the boiling

point of Ethyl 2-hydroxy-5-

methylbenzoate (251 °C)[2]

Melting Point Not available

Density ~1.103 g/mL at 25 °C

Estimated based on the

density of Ethyl 2-hydroxy-5-

methylbenzoate[2]

Solubility

Soluble in common organic

solvents like ethanol,

methanol, and ethyl acetate.

General solubility for similar

aromatic esters.

XLogP3 2.9 Computed by XLogP3 3.0[1]

Synthesis of Ethyl 2-hydroxy-5-methoxybenzoate
The most common and straightforward method for synthesizing Ethyl 2-hydroxy-5-
methoxybenzoate is through the Fischer esterification of 2-hydroxy-5-methoxybenzoic acid

with ethanol in the presence of an acid catalyst.[3] This reaction is an equilibrium process, and

to drive it towards the product, an excess of the alcohol is typically used, and the water formed

is removed.
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Experimental Protocol: Fischer Esterification
Materials:

2-hydroxy-5-methoxybenzoic acid

Absolute ethanol

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Ethyl acetate

Deionized water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-hydroxy-5-methoxybenzoic acid in an excess of absolute ethanol.

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to

the solution while stirring.

Reflux: Heat the reaction mixture to reflux and maintain it for several hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Solvent Removal: Remove the excess ethanol under reduced pressure using a rotary

evaporator.

Extraction: Dissolve the residue in ethyl acetate and transfer it to a separatory funnel. Wash

the organic layer with deionized water, followed by a saturated sodium bicarbonate solution

to neutralize the acidic catalyst, and finally with brine.
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Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude Ethyl 2-hydroxy-5-
methoxybenzoate.

Purification: The crude product can be purified by column chromatography on silica gel using

a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to yield the pure ester.

2-hydroxy-5-methoxybenzoic acid

Reaction MixtureEthanol

H₂SO₄ (catalyst)

Reflux Work-up & Purification Ethyl 2-hydroxy-5-methoxybenzoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethyl 2-hydroxy-5-methoxybenzoate.

Analytical Characterization
The identity and purity of synthesized Ethyl 2-hydroxy-5-methoxybenzoate can be confirmed

using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons, the methoxy group protons, and the ethyl group protons (a quartet for

the -CH₂- group and a triplet for the -CH₃ group).

¹³C NMR: The carbon NMR spectrum will display distinct signals for each unique carbon

atom in the molecule, including the carbonyl carbon of the ester, the aromatic carbons, the

methoxy carbon, and the two carbons of the ethyl group.

Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands

for the hydroxyl group (-OH stretch), the carbonyl group of the ester (C=O stretch), and the
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C-O stretches of the ester and ether functionalities, as well as aromatic C-H and C=C

stretching vibrations.

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺)

corresponding to the molecular weight of the compound. A GC-MS analysis of Ethyl 2-
hydroxy-5-methoxybenzoate has been reported.[1]

Applications in Research and Drug Development
Ethyl 2-hydroxy-5-methoxybenzoate serves as a versatile building block in organic synthesis

for the preparation of more complex molecules with potential biological activities.

Antimicrobial and Antioxidant Agents: While direct studies on Ethyl 2-hydroxy-5-
methoxybenzoate are limited, related phenolic compounds and their derivatives have been

investigated for their antimicrobial and antioxidant properties.[3] The presence of the

hydroxyl and methoxy groups on the aromatic ring suggests that this compound could be a

precursor for the synthesis of novel bioactive molecules.[3]

Precursor for Schiff Bases and Hydrazones: The core structure of Ethyl 2-hydroxy-5-
methoxybenzoate can be modified to synthesize Schiff bases and hydrazones. These

classes of compounds are of significant interest in medicinal chemistry due to their wide

range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer

properties.

Materials Science: Schiff bases derived from similar aromatic aldehydes have been explored

for their applications in nonlinear optical (NLO) materials.

The following diagram illustrates the potential of Ethyl 2-hydroxy-5-methoxybenzoate as a

scaffold for generating diverse chemical entities.
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Caption: Potential derivatization and applications of Ethyl 2-hydroxy-5-methoxybenzoate.

Safety Information
It is essential to handle Ethyl 2-hydroxy-5-methoxybenzoate with appropriate safety

precautions in a laboratory setting. While a specific safety data sheet (SDS) for this compound

is not readily available, the safety information for a closely related compound, Methyl 5-Allyl-3-

methoxysalicylate, provides guidance.

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash hands and face thoroughly after handling.

P280: Wear protective gloves, eye protection.

P302+P352+P332+P313+P362+P364: IF ON SKIN: Wash with plenty of water. If skin

irritation occurs: Get medical advice or attention. Take off contaminated clothing and wash

it before reuse.

P305+P351+P338+P337+P313: IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice or attention.

Always consult the specific Safety Data Sheet provided by the supplier before handling this

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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